Cas no 1336952-02-3 (8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one)

• Product name: 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1336952-02-3
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD20462341
• CID: 5141262
• PubChem ID: 129969708

8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 8-bromo-3,4-dihydro-6-methoxy-
• 8-bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• SY353089
• 8-Bromo-6-methoxy-tetralin-1-one
• MFCD20462341
• PS-18615
• SCHEMBL25307258
• 8-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• SB74264
• CS-0310137
• starbld0048329
• 10.14272/DTGKGALXLOFBAY-UHFFFAOYSA-N.1
• 1336952-02-3
• doi:10.14272/DTGKGALXLOFBAY-UHFFFAOYSA-N.1
• D96918
• 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one

• MDL： MFCD20462341
• Inchi： 1S/C11H11BrO2/c1-14-8-5-7-3-2-4-10(13)11(7)9(12)6-8/h5-6H,2-4H2,1H3
• InChI Key： DTGKGALXLOFBAY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(OC)C=C2Br)CCC1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.7

Additional information on 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one

8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one: A Comprehensive Overview

The compound with CAS No. 1336952-02-3, commonly referred to as 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthoquinones, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one consists of a naphthalene ring system with a ketone group at position 1 and substituents at positions 6 and 8. The methoxy group at position 6 and the bromine atom at position 8 contribute to the compound's unique chemical properties and bioactivity. Recent studies have highlighted its potential as an anti-inflammatory agent, making it a promising candidate for drug development.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Research conducted in 2023 demonstrated that 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound could be utilized in the treatment of chronic inflammatory diseases, including arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have indicated that 8-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one can induce apoptosis in various cancer cell lines by targeting key oncogenic pathways. The bromine substituent at position 8 plays a critical role in enhancing the compound's cytotoxicity against malignant cells, making it a potential candidate for anticancer drug development.

The synthesis of CAS No. 1336952-02-3 involves a multi-step process that typically begins with the preparation of the naphthoquinone skeleton followed by selective substitution at positions 6 and 8. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing production costs.

Beyond its pharmacological applications, 8-Bromo-6-methoxy-3,4-dihydronaphthalen-one has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices.

In conclusion, CAS No. 1336952-02... represents a versatile molecule with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new insights into its biological activities and chemical properties, underscoring its importance as a valuable tool in both academic and industrial settings.